Cas no 924861-86-9 (1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine)

• Product Name: 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine
• CAS No: 924861-86-9
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 2120197
• PubChem ID: 16766592
• Update Time: 2025-05-19

1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethanamine
• DAVBTDJVFQZWRO-UHFFFAOYSA-N
• DTXSID101258833
• DA-00768
• 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine
• SY173801
• CHEMBL4529612
• 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethylamine dihydrochloride
• Z317060516
• AKOS000184705
• EN300-41771
• I+/-,4-Dimethyl-4H-1,2,4-triazole-3-methanamine
• 1-(4-methyl-1,2,4-triazol-3-yl)ethanamine
• DTXCID001689556
• MFCD09028292
• AKOS016347583
• alpha,4-Dimethyl-4H-1,2,4-triazole-3-methanamine
• 924861-86-9
• SCHEMBL18498842
• CS-0248877
• (R/S)-1-(4-methyl-4H-1,2,4-triazol-3-yl)ethanamine
• 838-141-2
• STK661699

• Inchi： 1S/C5H10N4/c1-4(6)5-8-7-3-9(5)2/h3-4H,6H2,1-2H3
• InChI Key： DAVBTDJVFQZWRO-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1C(C)N)C

Computed Properties

• Exact Mass: 126.090546336Da
• Monoisotopic Mass: 126.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 260.0±42.0 °C at 760 mmHg
• Flash Point: 111.1±27.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine

Compound CAS No. 924861-86-9: 1-(4-Methyl-4H-1,2,4-Triazol-3-Yl)Ethan-1-Amine

The compound CAS No. 924861-86-9, also known as 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine, is a significant organic compound with a unique structure and versatile applications in various fields of chemistry. This compound belongs to the class of amines and contains a triazole ring, which is a five-membered aromatic heterocycle consisting of two nitrogen atoms and one carbon atom. The presence of the methyl group at the 4-position of the triazole ring adds to its chemical complexity and functional diversity.

The structure of this compound can be described as follows: the triazole ring is substituted at the 3-position with an ethylamine group (-CH₂CH₂NH₂). This substitution pattern makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The triazole moiety is known for its stability and ability to form hydrogen bonds, which are crucial properties in drug design for improving bioavailability and efficacy.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. For instance, researchers have explored its role as a building block for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. The incorporation of this compound into drug candidates has shown promising results in preclinical trials, indicating its potential as a lead molecule for therapeutic applications.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. Recent advancements in this area have demonstrated its use in synthesizing metalloorganic frameworks (MOFs) with high surface area and porosity, which are highly sought after for gas storage and catalytic applications.

The synthesis of 1-(4-methyl-4H-1,2,4-triazol-3-Yl)ethan-Ylamine involves a multi-step process that typically begins with the preparation of the triazole ring. This is often achieved through the Huisgen cycloaddition reaction or other azide-based methods. The subsequent alkylation step introduces the ethylamine group onto the triazole ring, resulting in the final product. The reaction conditions are optimized to ensure high yield and purity, making it suitable for large-scale production.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Recent research indicates that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, CAS No. 924861-Y6-Y is a versatile compound with significant potential in various chemical industries. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and properties of this compound, it is expected to play an increasingly important role in advancing modern chemistry.